Cas no 771-26-6 (2-Deoxy-DIBOA)

2-Deoxy-DIBOA is a naturally occurring benzoxazinoid derivative, structurally related to DIBOA (2,4-dihydroxy-1,4-benzoxazin-3-one). It serves as a key intermediate in the biosynthesis of plant defense compounds, exhibiting allelopathic and antimicrobial properties. This compound is of interest in agricultural and biochemical research due to its role in plant-pathogen interactions and potential applications in sustainable crop protection. Its stability and reactivity make it a valuable reference standard for studying benzoxazinoid metabolism and ecological interactions. Researchers utilize 2-Deoxy-DIBOA to investigate the molecular mechanisms underlying plant resistance and secondary metabolite pathways. The compound is typically synthesized or isolated for analytical and experimental purposes.

2-Deoxy-DIBOA structure

Product Name:2-Deoxy-DIBOA

CAS No:771-26-6

MF:C₈H₇NO₃

MW:165.146082162857

CID:1783515

PubChem ID:69865

Update Time:2025-06-08

2-Deoxy-DIBOA Chemical and Physical Properties

Names and Identifiers

- 4-hydroxy-2H-1,4-benzoxazin-3(4H)-one
- 2H-1,4-benzoxazin-3(4H)-one, 4-hydroxy-
- 4-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 4-Hydroxy-4H-benzo[1,4]oxazin-3-one
- 2-Deoxy-DIBOA
- 4-hydroxy-1,4-benzoxazin-3-one
- 3,4-dihydro-4-hydroxy-3-oxo-2H-1,4-benzoxazine
- 4-hydroxy-1,4-benzoxazine-3-one
- 4-hydroxy-2H-1,4-benzoxazin-3-one
- SR-01000631728-1
- SCHEMBL2748218
- PTSQWRVYIPQDJA-UHFFFAOYSA-
- A847297
- CHEMBL2253470
- CCG-41670
- EN300-5134620
- 4-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one
- InChI=1/C8H7NO3/c10-8-5-12-7-4-2-1-3-6(7)9(8)11/h1-4,11H,5H2
- 771-26-6
- PTSQWRVYIPQDJA-UHFFFAOYSA-N
- DTXSID90227885
- FT-0746353
- 4D-012
- MFCD00100683
- AKOS006272997
- 4-Hydroxy-2H-1,4-benzoxazin-3(4H)-one #
- DB-075232
- Inchi： 1S/C8H7NO3/c10-8-5-12-7-4-2-1-3-6(7)9(8)11/h1-4,11H,5H2
- InChI Key： PTSQWRVYIPQDJA-UHFFFAOYSA-N
- SMILES： O1CC(N(C2C=CC=CC1=2)O)=O

Computed Properties

Exact Mass: 165.04300
Monoisotopic Mass: 165.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8A^2
XLogP3: 0.6

Experimental Properties

Density: 1.476
Boiling Point: 329.3°C at 760 mmHg
Flash Point: 153°C
Refractive Index: 1.648
PSA: 49.77000
LogP: 0.86620

2-Deoxy-DIBOA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR32711-1g	4-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one	771-26-6	tech	1g	£950.00	2023-09-01
TRC	D232755-1000mg	2-Deoxy-DIBOA	771-26-6		1g	$529.00	2023-05-18
TRC	D232755-50mg	2-Deoxy-DIBOA	771-26-6		50mg	$75.00	2023-05-18
TRC	D232755-100mg	2-Deoxy-DIBOA	771-26-6		100mg	$110.00	2023-05-18
TRC	D232755-500mg	2-Deoxy-DIBOA	771-26-6		500mg	$299.00	2023-05-18
TRC	D232755-1g	2-Deoxy-DIBOA	771-26-6		1g	$ 435.00	2022-06-05
TRC	D232755-2.5g	2-Deoxy-DIBOA	771-26-6		2.5g	$ 1200.00	2023-09-08
TRC	D232755-5g	2-Deoxy-DIBOA	771-26-6		5g	$2159.00	2023-05-18
Enamine	EN300-5134620-0.05g	4-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one	771-26-6	95%	0.05g	$195.0	2023-05-31
Enamine	EN300-5134620-0.1g	4-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one	771-26-6	95%	0.1g	$292.0	2023-05-31